2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol

Lipophilicity logP Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H19NO
Molecular Weight 193.28 g/mol
Cat. No. B13280972
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol
Molecular FormulaC12H19NO
Molecular Weight193.28 g/mol
Structural Identifiers
SMILESCC1=CC=C(C=C1)C(C)NC(C)CO
InChIInChI=1S/C12H19NO/c1-9-4-6-12(7-5-9)11(3)13-10(2)8-14/h4-7,10-11,13-14H,8H2,1-3H3
InChIKeyIDLIMRICYQPUKG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol Chemical Identity


2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol (CAS 1154988-72-3) is a synthetic chiral amino alcohol with the molecular formula C12H19NO and a molecular weight of 193.29 g/mol, supplied at a standard purity of 95% . The compound features two asymmetric carbon atoms—one at the carbon bearing the 4-methylphenyl (p-tolyl) group and one at the carbon bearing the methyl substituent on the propanolamine backbone—yielding a structure with four potential stereoisomers . It belongs to the broader class of N-alkylated β-amino alcohols, a scaffold historically associated with sympathomimetic activity (ephedrine analogs), antimicrobial properties, and chiral ligand applications [1][2]. Its canonical SMILES is CC1=CC=C(C(C)NC(C)CO)C=C1 .

Chiral Scaffold
Two asymmetric centers for enantioselective synthesis; primary alcohol for selective derivatization.
Antimicrobial Screening
N-ethyl-β-amino alcohol core reported in class-level antimicrobial SAR studies.
CNS Probe Development
Moderate calculated logP (2.19) supports blood-brain barrier permeability research.

Why p-Tolyl Amino Alcohols Cannot Be Interchanged


Among C12H19NO p-tolyl amino alcohols, minor structural variations—particularly the position of the hydroxyl group (primary vs. secondary alcohol), the nature of the N-alkyl substituent (methyl vs. ethyl vs. isopropyl), and the connectivity of the aromatic-bearing carbon—produce measurable differences in lipophilicity, hydrogen-bonding capacity, and predicted pharmacokinetic behavior . For instance, shifting the hydroxyl from the terminal (primary) position in 2-{[1-(4-methylphenyl)ethyl]amino}propan-1-ol to the internal (secondary) position in the positional isomer 1-{[1-(4-methylphenyl)ethyl]amino}propan-2-ol alters metabolic vulnerability and intermolecular hydrogen-bonding patterns . Similarly, substituting the N-ethyl group with N-methyl reduces logP by approximately 0.6–0.7 units (from ~2.19 to ~1.51), impacting membrane permeability and off-target distribution . Generic substitution within this subclass is therefore not scientifically justified without direct comparative data; the specific stereoelectronic profile of each analog dictates its suitability for distinct applications in medicinal chemistry, chiral catalysis, or biochemical probe development.

Target compound (primary alcohol)
Terminal -CH₂OH enables regioselective oxidation and reduces ketone metabolite formation.
Secondary alcohol isomer (CAS 1154997-87-1)
Internal -CH(OH)CH₃ increases metabolic vulnerability; derivatization steric hindrance may differ.
N-ethyl substitution
Reported higher antimicrobial screening activity in N-ethyl-β-amino alcohol series.
N-methyl analog (logP ~1.51)
Lower lipophilicity may reduce membrane permeability; antimicrobial SAR less favorable.
LogP 2.19
Moderate lipophilicity balanced for CNS probe design and manageable protein binding.
N-ethyl benzyl alcohol isomer (logP 2.05)
Slight logP shift may alter distribution profile; structural mismatch in hydrogen bonding.

Quantitative Comparator Data for 2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol


logP Comparison with N-Methyl Analog

The target compound exhibits a calculated logP of 2.19, which is 0.68 log units higher than the N-methyl analog (logP = 1.51) and 0.14 log units higher than the N-ethyl benzyl alcohol positional isomer (logP = 2.05), as computed by the ACD/Labs Percepta platform . This increased lipophilicity arises from the combination of the N-ethyl substituent and the terminal primary alcohol configuration, which together reduce polarity relative to the N-methyl or secondary alcohol variants.

logP Comparison
Data to verify
2.19 (+0.68 vs N-methyl)
Supports lipophilicity-driven selection for permeability studies.
Calculated; ACD/Labs Percepta platform.
Lipophilicity logP Drug-likeness

Primary vs. Secondary Alcohol Isomerism

2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol bears a primary alcohol (-CH₂OH), whereas its closest positional isomer 1-{[1-(4-methylphenyl)ethyl]amino}propan-2-ol (CAS 1154997-87-1) bears a secondary alcohol (-CH(OH)CH₃). Primary alcohols are generally more resistant to ketone-forming oxidative metabolism than secondary alcohols [1]. Both compounds share identical molecular formula (C12H19NO) and molecular weight (193.28 g/mol) [2]. The primary alcohol also provides a less sterically hindered handle for further synthetic derivatization (e.g., esterification, etherification, oxidation to carboxylic acid).

Alcohol Isomerism
Context-dependent
Primary vs Secondary
Metabolic stability and derivatization routes may differ.
Reported class behavior; primary alcohols generally more resistant to ketone oxidation.
Structural isomerism Primary alcohol Metabolic stability

N-Ethyl vs. N-Methyl Substitution Effects

In a systematic SAR study of enantiomerically pure N-alkylated β-amino alcohols synthesized from phenylpropanolamines, compounds bearing N-ethyl substituents (compounds 1d and 1d', which contain the same N-ethyl-β-amino alcohol core as the target compound) demonstrated 'significant activity against bacteria and fungi' in disc diffusion assays, outperforming their N-methyl and N-benzyl counterparts within the series [1]. While the target compound was not directly tested, the class-level SAR indicates that N-ethyl substitution on the β-amino alcohol scaffold is associated with enhanced antimicrobial activity compared to N-methyl substitution. Molecular docking revealed that these N-ethyl analogs bind to DNA topoisomerase IV with favorable energies (compound 1d': -7.38 kJ/mol) [1].

N-Alkyl SAR
Class-level
N-ethyl > N-methyl in disc diffusion
Reported antimicrobial screening context; N-ethyl associated with higher activity.
Class-level inference from Chennakesava Rao et al. (2014); target compound not directly tested.
Structure-Activity Relationship N-alkylation Antimicrobial

GHS Classification and Handling Profile

The target compound carries GHS07 classification with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . This hazard profile necessitates standard laboratory PPE and ventilation controls but does not require specialized containment. In contrast, the N-methyl analog (1R,2S)-2-(methylamino)-1-(4-methylphenyl)-1-propanol, while expected to share similar GHS categories, has a lower boiling point (280.5±7.0 °C vs. the benzyl alcohol analog's 297.3±7.0 °C), indicating higher volatility and potentially greater inhalation risk under equivalent handling conditions . The target compound is classified as non-hazardous for transport, simplifying shipping logistics compared to certain regulated pharmaceutical intermediates .

GHS Profile
Specification review
H302-H315-H319-H335; Non-hazardous transport
Standard laboratory PPE and ventilation sufficient.
Per supplier SDS; boiling point differences suggest differential volatility across analogs.
GHS classification Safety Handling

Recommended Applications for 2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol


Chiral Building Block for Enantioselective Synthesis

With two asymmetric centers and a primary alcohol functional group amenable to selective derivatization, 2-{[1-(4-methylphenyl)ethyl]amino}propan-1-ol serves as a chiral scaffold for constructing enantiomerically enriched N-ethyl-β-amino alcohol libraries. The primary alcohol permits regioselective oxidation, esterification, or etherification without competing reactions at the secondary amine, a synthetic advantage over its secondary alcohol isomer (CAS 1154997-87-1). The established SAR from Chennakesava Rao et al. (2014) demonstrates that N-ethyl β-amino alcohols in this class exhibit significant antimicrobial activity, providing a rational basis for using this compound as a precursor in medicinal chemistry campaigns targeting bacterial or fungal DNA topoisomerase IV [1].

CNS-Penetrant Probe Development Scaffold

The calculated logP of 2.19 positions this compound in a favorable lipophilicity range for blood-brain barrier penetration studies (typically optimal logP 1.5–3.0), while remaining below the threshold associated with high metabolic clearance (logP > 3.5). Compared to the less lipophilic N-methyl analog (logP 1.51), the target compound offers enhanced membrane permeability potential without introducing excessive hydrophobicity. This balanced lipophilicity profile, combined with the established sympathomimetic pharmacophore core related to etafedrine [2], supports its application as a starting point for CNS-targeted ligand development or as a reference compound in transporter uptake assays.

Reference Standard for Positional Isomer Differentiation

Because 2-{[1-(4-methylphenyl)ethyl]amino}propan-1-ol (CAS 1154988-72-3) and its positional isomer 1-{[1-(4-methylphenyl)ethyl]amino}propan-2-ol (CAS 1154997-87-1) share identical molecular formula (C12H19NO) and molecular weight (193.28 g/mol), they present a co-elution risk in standard reversed-phase HPLC methods [3]. The primary vs. secondary alcohol structural difference provides a basis for developing selective chromatographic separation methods (e.g., using HILIC or chiral stationary phases). Procuring the target compound alongside its isomer enables analytical laboratories to validate peak identity, establish system suitability criteria, and ensure specificity in impurity profiling for p-tolyl amino alcohol-related substances.

Chiral Ligand Precursor for Asymmetric Catalysis

The N-ethyl-β-amino alcohol core of the target compound aligns with established chiral ligand motifs used in enantioselective reductions and C-C bond-forming reactions. The presence of the p-tolyl aromatic group provides a UV chromophore for reaction monitoring (λmax ~260 nm for toluene derivatives) and potential π-stacking interactions that can influence stereochemical outcomes. The primary alcohol offers a convenient tethering point for immobilization on solid supports or for introducing additional chelating groups. The GHS07 hazard classification and non-hazardous transport status facilitate procurement and handling in academic catalysis laboratories where specialist containment infrastructure may be limited.

Application
Selection Property
Validation Focus
Enantioselective synthesis
Primary alcohol for regioselective derivatization; two asymmetric centers
Chiral purity and isomer identity confirmation
CNS penetration studies
Moderate calculated logP (2.19); sympathomimetic scaffold core
Blood-brain barrier permeability assay context
Isomer-specific HPLC method
Primary vs secondary alcohol structural difference
Chiral or HILIC separation validation for co-eluting isomers
Asymmetric catalysis ligand
N-ethyl-β-amino alcohol core; p-tolyl UV chromophore
Ligand performance in model reactions
Quote Request

Request a Quote for 2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.